N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H11N3O3S2/c21-16(14-2-1-7-23-14)15-6-4-11(24-15)9-18-17(22)10-3-5-12-13(8-10)20-25-19-12/h1-8H,9H2,(H,18,22)
• InChI Key: JDXVPXDUFPRVDI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)C2=CC=C(S2)CNC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C17H11N3O3S2
• Molecular Weight: 369.4 g/mol

Description

N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H11N3O3S2 and its molecular weight is 369.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with similar structures have been synthesized and evaluated for their biological activities. For example, a series of derivatives have been synthesized and tested for their nematicidal and antimicrobial activities, showing potential as leads for further development due to their appreciable activity against test bacteria and fungi (Reddy et al., 2010). Another study focused on the synthesis and spectroscopic characterization of derivatives with evaluations of antibacterial and antifungal activities, highlighting the importance of structural variations on biological activities (Patel, Patel, & Shah, 2015).

Anticancer Applications

Further, the exploration of thiadiazole scaffold containing benzamide groups under microwave irradiation demonstrated promising anticancer activities against several human cancer cell lines, indicating the potential therapeutic applications of these compounds (Tiwari et al., 2017). The design and synthesis of new cyano-substituted compounds also revealed interesting attributes for the development of anticancer agents, underlining the potential of heterocyclic compounds in drug discovery (Racané et al., 2003).

Material Science and Catalysis

In the realm of material science, the effect of donor units on the properties of fluorinated acceptor-based systems was investigated, providing insights into the synthesis and electrochemical polymerization of monomers leading to polymers with low bandgap values and electrochromic properties, which are crucial for applications in electronics and optoelectronics (Çakal et al., 2021).

Chemistry and Synthesis Techniques

Additionally, innovative synthetic routes have been explored for the preparation of heterocyclic compounds, such as the use of oxidative dimerization of thioamides to prepare thiadiazoles, showcasing the versatility of synthetic approaches in accessing complex heterocyclic systems (Takikawa et al., 1985).